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Compound of Interest

Compound Name: MRS1845

Cat. No.: B1662596

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
the handling of MRS1845, a selective store-operated calcium (SOC) channel inhibitor.
Adherence to these guidelines is critical for personal safety and the integrity of your research.

MRS1845 is a potent inhibitor of store-operated calcium entry (SOCE), a crucial cellular
signaling pathway.[1][2][3] It specifically targets the ORAI1 protein, a key component of the
calcium release-activated calcium (CRAC) channel.[1][2][3][4] Understanding its mechanism is
vital for both its application in research and for appreciating the importance of safe handling
practices. This guide will provide procedural, step-by-step guidance to directly answer your
operational questions, from personal protective equipment (PPE) to disposal protocols.

Immediate Safety and Handling Precautions

The following table summarizes the essential personal protective equipment required when
handling MRS1845. This information is compiled from safety data sheets (SDS) and is critical
for minimizing exposure and ensuring a safe laboratory environment.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses meeting NIOSH (US)
or EN 166 (EU) standards.[1]

Protects eyes from accidental
splashes or contact with the

solid compound.

Hand Protection

Handle with compatible
chemical-resistant gloves (e.g.,
nitrile rubber). Gloves must be
inspected prior to use. Use
proper glove removal

technique.[1]

Prevents skin contact with the
chemical. Contaminated

gloves should be disposed of

properly.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or for

handling large quantities.[1]

Minimizes the risk of inhaling
the compound, especially in

powder form.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Storage and Stability:

Condition Duration Notes

Recommended for maintaining
-20°C Long-term "

the stability of the compound.
2-8°C Short-term Suitable for temporary storage.

Operational Plan: From Receipt to Use

A systematic approach to handling MRS1845 is crucial for both safety and experimental

accuracy. The following protocol outlines a standard operational workflow.

Experimental Workflow for Handling MRS1845
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A typical experimental workflow for handling MRS1845.
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Understanding the Mechanism: The Store-Operated
Calcium Entry (SOCE) Pathway

MRS1845 exerts its effects by inhibiting the store-operated calcium entry (SOCE) pathway.
This pathway is initiated by the depletion of calcium stores from the endoplasmic reticulum
(ER). The ER-resident protein STIM1 senses this depletion and translocates to the plasma
membrane, where it activates the ORAI1 channel, leading to an influx of extracellular calcium.
MRS1845 specifically inhibits the ORAIL channel, thereby blocking this calcium influx.[1][2][3]

[4]

The SOCE Signaling Pathway and the Action of
MRS1845
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The inhibitory action of MRS1845 on the SOCE pathway.
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Disposal Plan: Ensuring a Safe and Compliant

Laboratory

Proper disposal of MRS1845 and any contaminated materials is a critical final step in the

handling process. Always adhere to local, state, and federal regulations for chemical waste

disposal.

Disposal Guidelines:

Waste Type

Disposal Procedure

Unused MRS1845

Dispose of as hazardous chemical waste.
Contact your institution's environmental health

and safety (EHS) office for specific instructions.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, labeled hazardous

waste container.

Contaminated Solutions

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Empty Vials

Rinse with a suitable solvent (e.g., DMSO,
ethanol) three times. Collect the rinsate as
hazardous waste. The empty, rinsed vial can
then be disposed of as regular lab glass waste,

depending on institutional policies.

By following these guidelines, researchers can confidently and safely incorporate MRS1845

into their experimental protocols, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling MRS1845]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662596#personal-protective-equipment-for-

handling-mrs1845]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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